Cas no 1249101-79-8 (2-(1-Bromo-2,2,2-Trifluoroethyl)Thiophene)

• Product Name: 2-(1-Bromo-2,2,2-Trifluoroethyl)Thiophene
• CAS No: 1249101-79-8
• MF: C₆H₄BrF₃S
• MW: 245.060170173645
• MDL: MFCD12789881
• CID: 2604361
• PubChem ID: 53407278
• Update Time: 2025-06-15

2-(1-Bromo-2,2,2-Trifluoroethyl)Thiophene Chemical and Physical Properties

Names and Identifiers

• 2-(1-Bromo-2,2,2-trifluoroethyl)thiophene
• 2-(1-Bromo-2,2,2-trifluoro-ethyl)-thiophene
• C6H4BrF3S
• MFCD12789881
• AKOS010332243
• 1249101-79-8
• CS-0342058
• 2-trifluoroethyl)thiophene
• SB32194
• 2-(1-Bromo-2,2,2-Trifluoroethyl)Thiophene

• MDL： MFCD12789881
• Inchi： 1S/C6H4BrF3S/c7-5(6(8,9)10)4-2-1-3-11-4/h1-3,5H
• InChI Key： YWMFCECTXQCCPY-UHFFFAOYSA-N
• SMILES： BrC(C(F)(F)F)C1=CC=CS1

Computed Properties

• Exact Mass: 243.917
• Monoisotopic Mass: 243.917
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 28.2A^2
• XLogP3: 3.3

Experimental Properties

• Density: 1.7±0.1 g/cm3
• Boiling Point: 175.4±40.0 °C at 760 mmHg
• Flash Point: 59.9±27.3 °C
• Vapor Pressure: 1.5±0.3 mmHg at 25°C

2-(1-Bromo-2,2,2-Trifluoroethyl)Thiophene Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds

Additional information on 2-(1-Bromo-2,2,2-Trifluoroethyl)Thiophene

Introduction to 2-(1-Bromo-2,2,2-Trifluoroethyl)Thiophene (CAS No: 1249101-79-8)

2-(1-Bromo-2,2,2-Trifluoroethyl)Thiophene, identified by its Chemical Abstracts Service (CAS) number 1249101-79-8, is a significant compound in the realm of organic synthesis and pharmaceutical research. This heterocyclic aromatic compound features a thiophene core substituted with a 1-bromo-2,2,2-trifluoroethyl side chain. The unique structural attributes of this molecule make it a valuable intermediate in the development of novel agrochemicals, materials science applications, and especially in the synthesis of bioactive molecules.

The thiophene ring, a five-membered aromatic structure containing sulfur, is well-documented for its role in medicinal chemistry due to its ability to interact with biological targets. The introduction of electron-withdrawing fluorine atoms and a bromine substituent enhances the electrophilicity of the thiophene ring, facilitating further functionalization. This property is particularly advantageous in constructing complex molecular architectures required for drug discovery.

In recent years, 2-(1-Bromo-2,2,2-Trifluoroethyl)Thiophene has garnered attention for its potential in designing small-molecule inhibitors targeting various therapeutic areas. For instance, studies have explored its utility in developing kinase inhibitors, where the trifluoromethyl group can modulate metabolic pathways and improve pharmacokinetic profiles. The bromine moiety further enables cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings, which are pivotal in constructing biaryl systems prevalent in many pharmaceuticals.

The compound’s synthesis involves strategic steps that highlight modern organic methodologies. The introduction of the trifluoroethyl group often employs halogen-metal exchange followed by quenching with a fluorinated electrophile, showcasing the intersection of traditional and contemporary synthetic techniques. This approach not only underscores the versatility of thiophene derivatives but also exemplifies how functional group transformations can be tailored to meet specific synthetic demands.

Recent advancements in computational chemistry have further illuminated the reactivity patterns of 1-bromo-2,2,2-trifluoroethylthiophenes. Molecular modeling studies suggest that the electron-withdrawing nature of the trifluoromethyl group significantly influences the electronic distribution across the thiophene ring, making certain positions more susceptible to nucleophilic attack. Such insights are crucial for designing efficient synthetic routes and predicting the behavior of these compounds in biological systems.

The pharmaceutical industry has been particularly keen on exploring thiophene-based scaffolds due to their broad spectrum of biological activity. Compounds like nonsteroidal anti-inflammatory drugs (NSAIDs), anticonvulsants, and antimicrobial agents often incorporate thiophene moieties into their structures. The incorporation of fluorinated and brominated substituents enhances their bioavailability and metabolic stability, making them more suitable for clinical applications.

Moreover, research has indicated that fluorinated thiophenes exhibit unique physicochemical properties that can be leveraged in material science applications. For example, they can serve as precursors for liquid crystals or organic semiconductors due to their ability to form ordered structures and exhibit desirable optical characteristics. This dual utility—pharmaceutical relevance and material science potential—underscores the importance of compounds like 1249101-79-8 in interdisciplinary research.

In conclusion, 2-(1-Bromo-2,2,2-Trifluoroethyl)Thiophene (CAS No: 1249101-79-8) represents a cornerstone in modern chemical synthesis and drug development. Its structural features enable diverse functionalization strategies, making it indispensable for researchers aiming to innovate in pharmaceuticals and advanced materials. As our understanding of molecular interactions deepens through computational and experimental approaches, compounds like this will continue to play a pivotal role in shaping future chemical discoveries.